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Compound of Interest

1-(pyridin-3-ylmethyl)-1H-pyrrole-
2-carbaldehyde

Cat. No.: B060707

Compound Name:

An In-depth Technical Guide on 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde is a heterocyclic organic compound
featuring a pyrrole-2-carbaldehyde scaffold N-substituted with a pyridin-3-ylmethyl group. This
molecular architecture is of significant interest in medicinal chemistry and materials science.
The pyrrole ring is a core component of numerous biologically active natural products and
synthetic drugs, known to exhibit a wide range of pharmacological properties including
antimicrobial, anti-inflammatory, and antitumor activities.[1][2] Similarly, the pyridine ring is a
fundamental structural motif in many pharmaceuticals. The combination of these two
pharmacophores in a single molecule provides a versatile platform for the development of
novel therapeutic agents and functional materials. This guide summarizes the structural
properties, synthesis, and potential applications of this compound based on established
chemical principles and data from related structures.

Chemical Structure and Properties

The structural formula of 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde consists of a
pyridine ring linked via a methylene bridge to the nitrogen atom of a pyrrole ring, which is
substituted with a formyl (aldehyde) group at the C2 position.
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Structural Formula:

Table 1: Physicochemical Data

Property Value Reference
CAS Number 186801-36-5 [3]
Molecular Formula C11H10N20 [3]
Molecular Weight 186.21 g/mol [3]
Appearance Not specified in literature

Expected to be soluble in polar
organic solvents like DMF,
DMSO, and chlorinated

solvents.

Solubility

Synthesis

The synthesis of 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde is not explicitly detailed
in readily available literature. However, a representative and chemically sound method is the N-
alkylation of pyrrole-2-carbaldehyde with a suitable 3-pyridinylmethyl halide. This is a standard
procedure for the formation of N-substituted pyrroles.[4][5]

Representative Experimental Protocol: N-Alkylation
Synthesis

This protocol describes a plausible method for the synthesis of the title compound.
Materials and Reagents:

e Pyrrole-2-carbaldehyde

e 3-(Chloromethyl)pyridine hydrochloride (or the free base)

o Potassium carbonate (K2COs) or a similar non-nucleophilic base
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N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of pyrrole-2-carbaldehyde (1.0 equivalent) in anhydrous DMF,
add potassium carbonate (2.0-3.0 equivalents). If starting with 3-(chloromethyl)pyridine
hydrochloride, an additional equivalent of base is required to neutralize the HCI.

Addition of Alkylating Agent: Add 3-(chloromethyl)pyridine hydrochloride (1.1 equivalents) to
the stirred suspension at room temperature.

Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress using thin-layer
chromatography (TLC) until the starting pyrrole-2-carbaldehyde is consumed.

Work-up: Cool the reaction mixture to room temperature and pour it into cold water. Extract
the aqueous mixture three times with ethyl acetate.

Purification: Combine the organic extracts and wash them with water and then with brine.
Dry the organic layer over anhydrous MgSOea, filter, and concentrate the solvent under
reduced pressure to obtain the crude product.

Final Purification: Purify the crude residue by flash column chromatography on silica gel
using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde.
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Starting Materials

Pyrrole-2-carbaldehyde 3-(Chloromethyl)pyridine K2COs in DMF

Core Process

N-Alkylation Reaction
(Stirring at 60-80°C)

Aqueous Work-up
(Quenching & Extraction)

Purification
(Column Chromatography)

Final Rroduct

1-(pyridin-3-ylmethyl)-1H-
pyrrole-2-carbaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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